Cas no 1805075-81-3 (3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1805075-81-3
• MF: C₉H₄F₅N₃O₃
• MW: 297.138379096985
• CID: 4843735
• Update Time: 2025-10-28

3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H4F5N3O3/c10-7(11)6-4(1-2-15)3-5(17(18)19)16-8(6)20-9(12,13)14/h3,7H,1H2
• InChI Key： RIPFJHCYCXXOTM-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1CC#N)[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 2.8
• Topological Polar Surface Area: 91.7

Additional information on 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1805075-81-3)

The compound 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1805075-81-3) is a highly specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. Its unique molecular structure, featuring difluoromethyl, nitro, and trifluoromethoxy functional groups, makes it a valuable intermediate in the synthesis of advanced crop protection agents and bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific advancements.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its role in developing next-generation pesticides and herbicides, as fluorination often improves efficacy and environmental compatibility. The compound's nitro group further contributes to its reactivity, enabling diverse chemical transformations.

From a synthetic chemistry perspective, CAS No. 1805075-81-3 exemplifies the growing trend of incorporating heterocyclic frameworks into agrochemical designs. Its pyridine core is a common motif in crop science, offering a balance between lipophilicity and polarity. The trifluoromethoxy moiety is another highlight, as it is increasingly favored in precision agriculture for its ability to modulate biological activity while minimizing non-target effects.

The compound's relevance extends to drug discovery, where fluorinated pyridines are explored for their potential in treating resistant infections and chronic diseases. Its acetonitrile side chain provides a versatile handle for further functionalization, aligning with the pharmaceutical industry's focus on structure-activity relationship (SAR) optimization. This dual applicability in agrochemicals and pharmaceuticals underscores its interdisciplinary importance.

Environmental and regulatory considerations are also critical when discussing 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile. The compound's fluorine atoms contribute to its persistence, prompting studies on its degradation pathways and ecotoxicological profile. Innovations in green chemistry aim to address these challenges, with researchers developing more sustainable synthesis routes for such high-value intermediates.

In conclusion, CAS No. 1805075-81-3 represents a cutting-edge example of how molecular design can address global challenges in food security and healthcare. Its multifaceted applications and ongoing research ensure its place in the forefront of applied chemistry. For those seeking detailed technical data or collaboration opportunities, this compound offers a compelling case study in the convergence of innovation and practical utility.